Cas no 58315-12-1 (4,6-dichloro-3-methyl-1,2oxazolo4,5-cpyridine)

4,6-Dichloro-3-methyl-1,2-oxazolo[4,5-c]pyridine is a heterocyclic compound featuring a fused oxazole-pyridine structure with chloro and methyl substituents. This scaffold is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The dichloro and methyl groups enhance reactivity, enabling selective functionalization for further derivatization. Its rigid bicyclic framework contributes to stability, while the electron-withdrawing chloro groups may influence binding interactions in target applications. The compound is typically handled under controlled conditions due to its halogenated nature. Researchers value it for its synthetic utility in developing pharmacophores or specialized materials requiring tailored heterocyclic architectures.
4,6-dichloro-3-methyl-1,2oxazolo4,5-cpyridine structure
58315-12-1 structure
Product Name:4,6-dichloro-3-methyl-1,2oxazolo4,5-cpyridine
CAS No:58315-12-1
MF:C7H4Cl2N2O
MW:203.025459289551
CID:342515
PubChem ID:5324520
Update Time:2025-05-23

4,6-dichloro-3-methyl-1,2oxazolo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

    • Isoxazolo[4,5-c]pyridine, 4,6-dichloro-3-methyl-
    • 4,6-dichloro-3-methyl-1,2oxazolo4,5-cpyridine
    • AT28621
    • 4,6-Dichloro-3-methylisoxazolo[4,5-c]pyridine, AldrichCPR
    • 4,6-dichloro-3-methylisoxazolo[4,5-c]pyridine
    • 4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
    • 58315-12-1
    • DTXSID00415913
    • InChI=1/C7H4Cl2N2O/c1-3-6-4(12-11-3)2-5(8)10-7(6)9/h2H,1H
    • EN300-1702962
    • Inchi: 1S/C7H4Cl2N2O/c1-3-6-4(12-11-3)2-5(8)10-7(6)9/h2H,1H3
    • InChI Key: HNNVOZJYSIWIJM-UHFFFAOYSA-N
    • SMILES: ClC1C2C(C)=NOC=2C=C(N=1)Cl

Computed Properties

  • Exact Mass: 201.97022
  • Monoisotopic Mass: 201.9700681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92

4,6-dichloro-3-methyl-1,2oxazolo4,5-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM466219-1g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%+
1g
$*** 2023-05-30
Enamine
EN300-1702962-0.05g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
0.05g
$600.0 2023-09-20
Enamine
EN300-1702962-0.1g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
0.1g
$783.0 2023-09-20
Enamine
EN300-1702962-0.25g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
0.25g
$1118.0 2023-09-20
Enamine
EN300-1702962-0.5g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
0.5g
$1760.0 2023-09-20
Enamine
EN300-1702962-1.0g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
1g
$2257.0 2023-06-04
Enamine
EN300-1702962-2.5g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
2.5g
$4424.0 2023-09-20
Enamine
EN300-1702962-5.0g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
5g
$6545.0 2023-06-04
Enamine
EN300-1702962-10.0g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
10g
$9704.0 2023-06-04
Enamine
EN300-1702962-1g
4,6-dichloro-3-methyl-[1,2]oxazolo[4,5-c]pyridine
58315-12-1 95%
1g
$2257.0 2023-09-20

Additional information on 4,6-dichloro-3-methyl-1,2oxazolo4,5-cpyridine

Introduction to 4,6-dichloro-3-methyl-1,2-oxazolo[4,5-c]pyridine (CAS No. 58315-12-1)

4,6-dichloro-3-methyl-1,2-oxazolo[4,5-c]pyridine, identified by its CAS number 58315-12-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of chlorine substituents at the 4 and 6 positions, along with a methyl group at the 3 position, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structure of 4,6-dichloro-3-methyl-1,2-oxazolo[4,5-c]pyridine features a fused ring system consisting of an oxazole ring connected to a pyridine ring. This particular arrangement creates a rigid framework that can interact favorably with biological targets, such as enzymes and receptors. The chlorine atoms at the 4 and 6 positions enhance the electrophilicity of the molecule, making it susceptible to nucleophilic attack and enabling further functionalization. The methyl group at the 3 position adds steric bulk, which can influence binding affinity and selectivity.

In recent years, there has been growing interest in oxazolopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit properties such as kinase inhibition, antiviral activity, and anti-inflammatory effects. The synthesis of 4,6-dichloro-3-methyl-1,2-oxazolo[4,5-c]pyridine has been optimized through multiple routes to achieve high yields and purity. These synthetic methodologies often involve cyclization reactions between appropriate precursors under controlled conditions.

One of the most compelling aspects of 4,6-dichloro-3-methyl-1,2-oxazolo[4,5-c]pyridine is its potential as a pharmaceutical intermediate. Researchers have leveraged its structural features to develop novel molecules with improved pharmacokinetic profiles and reduced side effects. For instance, modifications to the chlorine substituents or the methyl group have led to compounds with enhanced solubility or better metabolic stability. These advancements highlight the importance of structure-activity relationships (SAR) in optimizing drug candidates.

The biological activity of 4,6-dichloro-3-methyl-1,2-oxazolo[4,5-c]pyridine has been extensively studied in vitro and in vivo. Preliminary findings suggest that it may interact with targets involved in cancer progression and infectious diseases. Specifically, derivatives of this compound have shown promise in inhibiting certain kinases that are overexpressed in tumor cells. Additionally, its ability to modulate immune responses makes it a candidate for developing treatments against viral infections. These findings underscore the compound's potential as a lead molecule for further medicinal chemistry efforts.

The pharmacokinetic properties of 4,6-dichloro-3-methyl-1,2-oxazolo[4,5-c]pyridine are also of great interest. Studies indicate that it exhibits moderate oral bioavailability and a reasonable half-life in animal models. This suggests that it could be suitable for therapeutic applications if further optimized for absorption, distribution, metabolism, and excretion (ADME) characteristics. Researchers are exploring various strategies to enhance these properties without compromising its biological activity.

In conclusion, 4,6-dichloro-3-methyl-1H-pyrazolo[3',4':5:6]pyrimidinylamine is a versatile scaffold with significant potential in drug discovery. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting diverse diseases. As research continues to uncover new biological activities and synthetic pathways, this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd